Cas no 763093-77-2 (N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide
• CAS No: 763093-77-2
• MF: C₁₄H₁₄N₆O₂S
• MW: 330.364960193634
• CID: 5447181
• PubChem ID: 2087565
• Update Time: 2025-07-09

N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide
• N-(5-methylisoxazol-3-yl)-2-((1-(m-tolyl)-1H-tetrazol-5-yl)thio)acetamide
• F3040-4158
• AKOS001040512
• N-(5-methyl-1,2-oxazol-3-yl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide
• N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide
• 763093-77-2
• STL017566
• Z24793662
• N-(5-Methyl-3-isoxazolyl)-2-[[1-(3-methylphenyl)-1H-tetrazol-5-yl]thio]acetamide

• Inchi： 1S/C14H14N6O2S/c1-9-4-3-5-11(6-9)20-14(16-18-19-20)23-8-13(21)15-12-7-10(2)22-17-12/h3-7H,8H2,1-2H3,(H,15,17,21)
• InChI Key： DKKYJVLOEWZBIY-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(C2=CC=CC(C)=C2)N=NN=1

Computed Properties

• Exact Mass: 330.08989488g/mol
• Monoisotopic Mass: 330.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.19±0.70(Predicted)

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide

Introduction to N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide (CAS No. 763093-77-2)

N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl-1H-1,2,3,4-tetrazol-5-yl)]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 763093-77-2, represents a convergence of heterocyclic chemistry and bioactive molecule design. Its molecular architecture incorporates several key functional groups that contribute to its potential applications in drug discovery and medicinal chemistry.

The central core of this compound is the 5-methyl-1,2-oxazole ring system, which is known for its stability and ability to participate in various chemical reactions. The presence of a methyl group at the 5-position enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and potentially improving its bioavailability. This feature is particularly relevant in the context of developing novel therapeutic agents that require efficient absorption and distribution within the body.

Complementing the oxazole core is the 1-(3-methylphenyl)-1H-1,2,3,4-tetrazole moiety. The tetrazole ring is a well-documented pharmacophore that exhibits a broad spectrum of biological activities. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The sulfanyl group (-S-) bridging these two heterocyclic systems introduces a polar region that can enhance solubility and binding affinity. This strategic placement of polar and non-polar regions within the molecule makes it an intriguing candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to achieve synergistic effects. N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl-1H-1,2,3,4-tetrazol-5-yl)]sulfanyl}acetamide embodies this concept by integrating an oxazole ring with a tetrazole scaffold through a sulfanyl linkage. Such structural design often leads to enhanced biological activity and improved pharmacokinetic properties.

The acetamide moiety at the 2-position of the oxazole ring further contributes to the molecular diversity of this compound. Acetamide derivatives are known for their versatility in medicinal chemistry, often serving as key components in drug molecules due to their ability to modulate protein-protein interactions and enzyme activity. The specific positioning of this group in relation to the sulfanyl bridge may influence the compound's binding mode to biological targets, offering opportunities for fine-tuning its pharmacological profile.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-2-{[1-(3-methylphenyl-1H-1,2,3,4-tetrazol-5-yl)]sulfanyl}acetamide involves multi-step organic reactions that showcase the expertise required in heterocyclic chemistry. The introduction of the tetrazole ring into the phenyl ring through a sulfanyl linkage demands precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, enabling researchers to explore novel chemical space more effectively.

In terms of biological activity, preliminary studies on related compounds suggest that N-(5-methyl-1,2-oxazol-3-yyyyl)- derivatives may exhibit properties relevant to inflammation modulation and anti-cancer therapy. The combination of an oxazole and tetrazole scaffold has been associated with inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, tetrazole-containing molecules have shown promise in targeting DNA repair mechanisms in cancer cells.

The sulfanyl group's role as a linker not only facilitates molecular recognition but also opens avenues for further derivatization. By modifying the substituents attached to the sulfanyl sulfur atom or introducing additional functional groups into this region, researchers can fine-tune the compound's properties for specific applications. This flexibility makes N-(5-methyl-yyyyl)- derivatives valuable tools for exploring structure-function relationships in drug discovery.

The potential applications of N-(5-methyl-yyyyl)- derivatives extend beyond traditional therapeutic areas. Their unique structural features make them suitable candidates for developing novel materials with specialized functions. For instance, these compounds could be incorporated into polymers or coatings designed to interact with biological systems or environmental stimuli.

The growing interest in computational chemistry has also facilitated the study of N-(5-methyl-yyyyl)- derivatives through molecular modeling techniques. By simulating interactions between these compounds and biological targets such as proteins or nucleic acids, researchers can predict their binding affinities and mechanisms of action with greater accuracy. This approach complements experimental efforts by providing insights into molecular recognition processes at an atomic level.

In conclusion,N-(^{_{CAS NO 76309377}}) represents a promising area of research with significant potential across multiple disciplines including pharmaceutical chemistry,bioorganic synthesis,and materials science.The integration offunctional groups suchasthe 5methyl substituted oxazole ring,tetrazole moietyand sulfanyl linker strong >into one molecular framework creates opportunitiesfor designing innovative therapeuticsand functional materials.Further explorationofthis class offcompounds holds promisefor advancing scientific understandingand developing next generation solutionsin medicineand beyond.